Cas no 1219913-64-0 (1-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyethyl)-3-(thiophen-3-yl)methylurea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyethyl)-3-(thiophen-3-yl)methylurea
• CAS No: 1219913-64-0
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 6532747
• Update Time: 2025-06-10

1-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyethyl)-3-(thiophen-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyethyl)-3-(thiophen-3-yl)methylurea
• 3-(1,3-benzodioxol-5-yl)-1-(2-methoxyethyl)-1-(thiophen-3-ylmethyl)urea

• Inchi： 1S/C16H18N2O4S/c1-20-6-5-18(9-12-4-7-23-10-12)16(19)17-13-2-3-14-15(8-13)22-11-21-14/h2-4,7-8,10H,5-6,9,11H2,1H3,(H,17,19)
• InChI Key： NEXIPZGOJHDMIX-UHFFFAOYSA-N
• SMILES： N(CCOC)(CC1C=CSC=1)C(NC1=CC=C2OCOC2=C1)=O

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyethyl)-3-(thiophen-3-yl)methylurea

Professional Introduction to Compound with CAS No 1219913-64-0 and Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyethyl)-3-(thiophen-3-yl)methylurea

The compound with the CAS number 1219913-64-0 and the product name 1-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyethyl)-3-(thiophen-3-yl)methylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including benzodioxole, thiophene, and urea functional groups, makes it a versatile scaffold for developing novel therapeutic agents.

Recent research in the field of organic chemistry has highlighted the importance of heterocyclic compounds in drug design. The benzodioxole moiety, known for its presence in several bioactive molecules, contributes to the compound's pharmacological properties. Studies have demonstrated that benzodioxole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The incorporation of this group into the molecular framework of 1-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyethyl)-3-(thiophen-3-yl)methylurea suggests that it may possess similar or enhanced biological functionalities.

The thiophene ring is another critical component of this compound, known for its role in stabilizing the molecular structure and enhancing binding affinity to biological targets. Thiophene derivatives have been extensively studied for their applications in pharmaceuticals, agrochemicals, and materials science. The presence of a thiophene ring in 1-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyethyl)-3-(thiophen-3-yl)methylurea suggests that it may interact with specific enzymes or receptors, making it a promising candidate for further investigation.

The urea functional group in the compound's structure is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. Urea derivatives have been widely used in the development of drugs due to their high binding affinity and specificity. The combination of urea with benzodioxole and thiophene moieties in 1-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyethyl)-3-(thiophen-3-yl)methylurea enhances its potential as a pharmacological agent. This unique structural arrangement may contribute to the compound's ability to modulate biological pathways effectively.

Current research trends indicate that multifunctional compounds are becoming increasingly important in drug development. The structural complexity of 1-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyethyl)-3-(thiophen-3-yl)methylurea allows it to interact with multiple targets simultaneously, which could lead to synergistic effects and improved therapeutic outcomes. Studies have shown that such multifunctional compounds can offer advantages over single-target drugs by addressing multiple aspects of a disease simultaneously.

In addition to its structural complexity, the compound's solubility and bioavailability are critical factors that influence its potential as a therapeutic agent. The presence of polar functional groups such as urea and methoxy ethyl chains enhances the compound's solubility in water, which is essential for oral administration. Furthermore, the optimization of these functional groups can improve bioavailability and reduce toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting experimental studies. Molecular docking simulations have been particularly useful in understanding how 1-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyethyl)-3-(thiophen-3-yl)methylurea interacts with biological targets such as enzymes and receptors. These simulations can provide valuable insights into the compound's binding affinity, selectivity, and potential side effects.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These techniques not only improve reaction efficiency but also minimize unwanted byproducts.

Evaluation of the compound's pharmacological properties is essential for determining its potential as a therapeutic agent. In vitro studies have shown that 1-(2H-1,3-benzodioxol-5-yl)-3-(2-methoxyethyl)-3-(thiophen-3-ylmethylurea) exhibits promising activity against various disease-related targets. These findings support further investigation into its mechanism of action and potential therapeutic applications.

Future research directions include exploring the compound's efficacy in animal models and human clinical trials. Preclinical studies will provide additional insights into its safety profile and therapeutic potential before it can be considered for human use. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this research.

The development of novel pharmaceutical agents requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. The unique properties of 1-(2H-1,3-benzodioxol -5 -yl ) - 3 - ( 2 - meth oxy eth yl ) - 3 - ( thi ophen - 3 - ylm eth yl ) urea make it an attractive candidate for further study in this field. Continued research efforts will be essential to unlock its full potential as a therapeutic agent.